Cas no 2060044-71-3 (3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060044-71-3
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• MDL: MFCD30487660
• CID: 5222294
• PubChem ID: 137702554
• Update Time: 2025-06-10

3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(2,6-difluorophenyl)-β,2-dioxo-
• 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487660
• Inchi： 1S/C14H12F2N2O2/c15-10-4-1-5-11(16)13(10)18-8-2-3-9(14(18)20)12(19)6-7-17/h1,4-5,9H,2-3,6,8H2
• InChI Key： LZPMQKDDWDPBIF-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C(=CC=CC=1F)F)C(=O)CC#N

Additional information on 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Introduction to 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060044-71-3)

3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile, with the CAS number 2060044-71-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidinyl nitriles and is characterized by its unique structural features, including a piperidine ring, a cyano group, and a difluorophenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile typically involves multi-step organic reactions, including the formation of the piperidine ring, the introduction of the cyano group, and the substitution with the difluorophenyl moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological properties, 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has shown promising results in inhibiting enzymes such as acyl-CoA:cholesterol acyltransferase (ACAT), which plays a crucial role in lipid metabolism and cholesterol homeostasis.

Clinical trials involving compounds similar to 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile have demonstrated potential therapeutic benefits in managing conditions such as hypercholesterolemia and atherosclerosis. These findings suggest that this compound could be a valuable candidate for further development as a novel therapeutic agent.

Beyond its enzymatic inhibition properties, 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that it can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has exhibited cytotoxic effects on various cancer cell lines, making it a potential lead compound for the development of new anti-cancer therapies.

The pharmacokinetic properties of 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile are another important aspect of its evaluation. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. These properties are crucial for optimizing its use in both preclinical and clinical settings.

In conclusion, 3-1-(2,6-difluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060044-71-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.